Lead thiosulfate

Specification

• CAS No.: 13478-50-7
• Molecular Formula: O3PbS2
• Molecular Weight: 319 g/mol
• IUPAC Name: dioxido-oxo-sulfanylidene-λ6-sulfane;lead(2+)
• Standard InChI: InChI=1S/H2O3S2.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
• Standard InChI Key: FKPGNMBJYBPNHL-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=S)[O-].[Pb+2]
• Canonical SMILES: [O-]S(=O)(=S)[O-].[Pb+2]
• Colorform: White crystals
• Melting Point: Decomposes at melting point. (USCG, 1999); Decomposes

Introduction

Chemical Properties and Identification

Molecular Structure and Formula

This discrepancy in the formula may reflect different ways of representing the hydration state or the structural arrangement of the thiosulfate ion when bonded to lead. The thiosulfate ion (S₂O₃²⁻) contains a sulfur-sulfur bond and three oxygen atoms bonded to one of the sulfur atoms, creating its characteristic structure. When this ion coordinates with lead(II), it forms the lead thiosulfate compound.

Solubility and Other Chemical Properties

Lead thiosulfate demonstrates specific solubility patterns that affect its chemical behavior:

• Insoluble in water

• Soluble in acidic solutions

• Soluble in sodium thiosulfate solutions

This solubility profile influences how the compound can be processed, purified, and utilized in various applications. The selective solubility in acidic conditions and sodium thiosulfate solutions provides pathways for chemical reactions and potential separation techniques.

Regarding safety considerations, lead thiosulfate, like other lead compounds, is subject to exposure limits due to the toxicity of lead. According to available data, the following exposure limits apply:

• ACGIH: TWA 0.05 mg/m³

• NIOSH: IDLH 100 mg/m³; TWA 0.050 mg/m³

These limits reflect the health concerns associated with lead-containing compounds and the need for appropriate handling procedures.

Thermal Decomposition Mechanism

One of the most thoroughly studied aspects of lead thiosulfate is its thermal decomposition behavior. Research conducted using various analytical techniques has revealed important insights into how this compound breaks down when heated.

The thermal decomposition of lead thiosulfate (LTS) proceeds through a mechanism that includes several key steps:

• Rupture of the sulfur-sulfur (S-S) bond in the thiosulfate ion

• Formation of radical species during the decomposition process

• Formation of lead sulfide (PbS) as one of the decomposition products

A particularly interesting finding is that the reaction rate can be enhanced in the presence of PbS phase, suggesting an autocatalytic component to the decomposition process. The formation of PbS during decomposition contributes to the topochemical character of the reaction, meaning that the reaction progresses at specific sites or interfaces rather than uniformly throughout the material.

Research has also enabled scientists to predict the composition of thermolysis products when lead thiosulfate containing radioactive isotopes of sulfur undergoes thermal decomposition. This predictive capability has implications for understanding the reaction pathways and potential applications in specialized fields requiring labeled compounds.

Research Methods and Analytical Techniques

The scientific understanding of lead thiosulfate has been advanced through the application of various analytical techniques. These methodologies have allowed researchers to characterize the compound's structure, properties, and behavior under different conditions.

Key analytical techniques used in lead thiosulfate research include:

• X-ray phase analysis - For determining crystalline structure and phase composition

• Infrared (IR) spectroscopy - For identifying characteristic molecular vibrations and bonding

• Electron spin resonance (ESR) spectroscopy - For detecting and characterizing radical species formed during decomposition

• Thermal analysis techniques - For studying decomposition behavior under controlled heating conditions

These complementary techniques have provided a multifaceted view of lead thiosulfate, particularly regarding its thermal decomposition mechanism. The combined application of these methods has enabled researchers to propose detailed models for how the compound behaves when heated, including the breaking of specific bonds and the formation of intermediate and final products.